Cas no 2305079-85-8 (1-O-Tert-butyl 3-O-ethyl (3R,5R)-5-fluoropiperidine-1,3-dicarboxylate)

1-O-Tert-butyl 3-O-ethyl (3R,5R)-5-fluoropiperidine-1,3-dicarboxylate is a fluorinated piperidine derivative with significant utility in pharmaceutical and organic synthesis. The compound features a stereospecific (3R,5R) configuration, ensuring high enantiomeric purity, which is critical for applications in chiral drug development. The tert-butyl and ethyl ester groups provide selective reactivity, facilitating controlled deprotection and functionalization. The fluorine substitution at the 5-position enhances metabolic stability and bioactivity, making it a valuable intermediate for bioactive molecule design. Its well-defined structure and functional group compatibility support its use in complex synthetic routes, particularly for fluorinated pharmacophores. This compound is suited for research requiring precise stereochemical control and tailored reactivity in medicinal chemistry.

1-O-Tert-butyl 3-O-ethyl (3R,5R)-5-fluoropiperidine-1,3-dicarboxylate structure

2305079-85-8 structure

Product Name:1-O-Tert-butyl 3-O-ethyl (3R,5R)-5-fluoropiperidine-1,3-dicarboxylate

CAS No:2305079-85-8

MF:C₁₃H₂₂FNO₄

MW:275.316487789154

MDL:MFCD31693629

CID:4777486

Update Time:2025-11-02

1-O-Tert-butyl 3-O-ethyl (3R,5R)-5-fluoropiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Rel-1-(tert-butyl) 3-ethyl (3R,5R)-5-fluoropiperidine-1,3-dicarboxylate
- 1-O-Tert-butyl 3-O-ethyl (3R,5R)-5-fluoropiperidine-1,3-dicarboxylate
- trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
- MDL： MFCD31693629
- Inchi： 1S/C13H22FNO4/c1-5-18-11(16)9-6-10(14)8-15(7-9)12(17)19-13(2,3)4/h9-10H,5-8H2,1-4H3/t9-,10-/m1/s1
- InChI Key： XNYADNWONFVCIM-NXEZZACHSA-N
- SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)C[C@H](C(=O)OCC)C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 340
XLogP3: 1.9
Topological Polar Surface Area: 55.8

1-O-Tert-butyl 3-O-ethyl (3R,5R)-5-fluoropiperidine-1,3-dicarboxylate Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1372-1g	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	98%	1g	11702.99CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1372-5g	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	98%	5g	41384.47CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1372-500mg	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	98%	500mg	6275.51CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1372-250mg	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	98%	250mg	3561.78CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1372-100mg	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	98%	100mg	2204.91CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1372-50mg	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	98%	50mg	1526.48CNY	2021-05-08
eNovation Chemicals LLC	D969927-100mg	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	95%	100mg	$555	2024-07-28
eNovation Chemicals LLC	D969927-250mg	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	95%	250mg	$890	2024-07-28
eNovation Chemicals LLC	D969927-500mg	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	95%	500mg	$1430	2024-07-28
eNovation Chemicals LLC	D969927-1g	trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester	2305079-85-8	95%	1g	$2105	2024-07-28